Cas no 921549-17-9 (N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide)

• Product Name: N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• CAS No: 921549-17-9
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 6231274
• PubChem ID: 27441160
• Update Time: 2025-05-22

N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• N-[4-[2-(2,4-dimethoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide
• 921549-17-9
• F2202-1518
• AKOS004952115
• N-(4-{[(2,4-dimethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
• N-(4-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)cyclopropanecarboxamide

• Inchi： 1S/C17H19N3O4S/c1-23-12-5-6-13(14(8-12)24-2)19-15(21)7-11-9-25-17(18-11)20-16(22)10-3-4-10/h5-6,8-10H,3-4,7H2,1-2H3,(H,19,21)(H,18,20,22)
• InChI Key： YEIDRXJWMBCHMH-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2C=CC(=CC=2OC)OC)=O)N=C1NC(C1CC1)=O

Computed Properties

• Exact Mass: 361.10962727g/mol
• Monoisotopic Mass: 361.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 118Ų

Additional information on N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide

Introduction to Compound CAS No. 921549-17-9: N-(4-{(2,4-Dimethoxyphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Cyclopropanecarboxamide

The compound CAS No. 921549-17-9, also known as N-(4-{(2,4-Dimethoxyphenyl)Carbamoylmethyl}-1,3-Thiazol-2-Yl)Cyclopropanecarboxamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically featuring a thiazole ring system and a cyclopropane moiety. The presence of these structural elements suggests that it may exhibit unique chemical and biological properties, making it a subject of interest for researchers in medicinal chemistry and materials science.

The molecular structure of this compound is characterized by a thiazole ring (a five-membered ring containing sulfur and nitrogen atoms) substituted at the 4-position with a carbamoylmethyl group derived from 2,4-dimethoxyphenyl. Additionally, the cyclopropane carboxamide group is attached at the 2-position of the thiazole ring. This combination of functional groups provides the molecule with a high degree of structural complexity and functional diversity.

Recent studies have highlighted the potential of similar compounds in drug discovery, particularly in targeting specific enzymes or receptors involved in various disease pathways. The thiazole ring system is known for its ability to act as a bioisostere for other heterocycles, offering opportunities for modulation of pharmacokinetic properties such as solubility and permeability. Furthermore, the cyclopropane moiety can introduce strain into the molecule, potentially enhancing its reactivity or binding affinity to target proteins.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The use of advanced synthetic techniques such as microwave-assisted synthesis or catalytic methods has been reported to improve the efficiency and yield of such reactions. Researchers have also explored the use of protecting groups to control the reactivity of specific functional groups during the synthesis process.

From an application standpoint, this compound has shown promise in preliminary biological assays targeting enzyme inhibition or receptor modulation. For instance, studies have indicated that analogs of this compound may exhibit inhibitory activity against certain kinases or proteases, which are key targets in oncology and inflammatory diseases. Additionally, its structural features suggest potential applications in agrochemicals or as building blocks for more complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles and toxicity risks of this compound using in silico models. These tools have been instrumental in guiding optimization efforts aimed at improving bioavailability and reducing off-target effects. Moreover, high-throughput screening techniques have facilitated rapid assessment of its activity against a wide range of biological targets.

In conclusion, CAS No. 921549-17-9 represents a cutting-edge molecule with significant potential in drug discovery and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development. As new insights into its properties emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing therapeutic interventions across various disease areas.